molecular formula C11H14N4O2 B8557948 (8-Morpholinoimidazo[1,2-b]pyridazin-2-yl)methanol

(8-Morpholinoimidazo[1,2-b]pyridazin-2-yl)methanol

Cat. No.: B8557948
M. Wt: 234.25 g/mol
InChI Key: VSXDWERBCURZDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(8-Morpholinoimidazo[1,2-b]pyridazin-2-yl)methanol is a useful research compound. Its molecular formula is C11H14N4O2 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N4O2

Molecular Weight

234.25 g/mol

IUPAC Name

(8-morpholin-4-ylimidazo[1,2-b]pyridazin-2-yl)methanol

InChI

InChI=1S/C11H14N4O2/c16-8-9-7-15-11(13-9)10(1-2-12-15)14-3-5-17-6-4-14/h1-2,7,16H,3-6,8H2

InChI Key

VSXDWERBCURZDZ-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CC=NN3C2=NC(=C3)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of compound 5c (14 g, 51 mmol) in THF (400 mL) was cooled in an ice-water bath under an argon atmosphere and treated with lithium aluminium hydride (1M in THF, 51 mL, 51 mmol) dropwise. After 1 h, saturated NH4Cl solution (20 mL) was added slowly to quench the reaction, followed by 200 mL of water. The reaction mixture was extracted with EtOAc (2×100 mL). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated to give compound 5d as a white solid. 1H-NMR (400 MHz, CDCl3) δ (ppm): 7.98 (d, J=5.6 Hz, 1H), 7.77 (s, 1H), 6.05 (d, J=5.9 Hz, 1H), 4.81 (s, 2H), 3.91 (s, 8H), 2.71 (br. s., 1H).
Quantity
14 g
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
51 mL
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
reactant
Reaction Step Four

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